Cas no 1796890-20-4 (methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride)
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride
- methyl 2-amino-2-(1-methylpyrazol-3-yl)acetate;hydrochloride
- SB75108
- Z1815155437
-
- Inchi: 1S/C7H11N3O2.ClH/c1-10-4-3-5(9-10)6(8)7(11)12-2;/h3-4,6H,8H2,1-2H3;1H
- InChI Key: WJMISEPYYOBQOD-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C(C1C=CN(C)N=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Topological Polar Surface Area: 70.1
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M289183-5mg |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289183-10mg |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M289183-50mg |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 50mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-173082-0.05g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 0.05g |
$229.0 | 2023-09-20 | |
| Enamine | EN300-173082-0.1g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 0.1g |
$342.0 | 2023-09-20 | |
| Enamine | EN300-173082-0.25g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 0.25g |
$487.0 | 2023-09-20 | |
| Enamine | EN300-173082-0.5g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 0.5g |
$768.0 | 2023-09-20 | |
| Enamine | EN300-173082-1.0g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 1g |
$986.0 | 2023-05-01 | |
| Enamine | EN300-173082-2.5g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 2.5g |
$1931.0 | 2023-09-20 | |
| Enamine | EN300-173082-5.0g |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride |
1796890-20-4 | 95% | 5g |
$2858.0 | 2023-05-01 |
methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride
Research Brief on Methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate Hydrochloride (CAS: 1796890-20-4)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride (CAS: 1796890-20-4) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique pyrazole-acetate hybrid structure, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The following research brief consolidates the latest findings and insights related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging research trends.
The synthesis of methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride has been optimized in recent studies to enhance yield and purity, which are critical for its application in high-throughput screening and lead optimization. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve efficient production scales. Notably, the compound's hydrochloride salt form improves its solubility and stability, making it more amenable to biological testing and formulation development.
In pharmacological research, methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride has been identified as a versatile building block for the construction of heterocyclic scaffolds. These scaffolds are integral to the design of molecules targeting protein kinases, which play pivotal roles in cellular signaling pathways implicated in cancer, inflammation, and neurodegenerative diseases. Recent studies have demonstrated the compound's utility in generating analogs with enhanced binding affinity and selectivity for specific kinase targets, as evidenced by in vitro and in silico analyses.
Furthermore, the compound's role in fragment-based drug discovery (FBDD) has been explored, where its modular structure allows for rapid diversification and optimization. Collaborative efforts between academic and industrial research groups have led to the identification of several lead compounds derived from this intermediate, showcasing its broad applicability in medicinal chemistry. For instance, derivatives of methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride have shown promising activity against EGFR and BRAF mutants, underscoring their potential as next-generation oncology therapeutics.
In addition to its synthetic and pharmacological applications, recent investigations have delved into the compound's physicochemical properties, including its pKa, logP, and metabolic stability. These studies are essential for understanding its pharmacokinetic profile and optimizing its drug-like properties. Computational modeling and molecular dynamics simulations have provided further insights into the compound's interactions with biological targets, facilitating rational drug design.
Looking ahead, the continued exploration of methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride is expected to yield innovative therapeutic candidates, particularly in areas of unmet medical need. Collaborative research initiatives and interdisciplinary approaches will be crucial in unlocking the full potential of this compound. This research brief underscores the importance of methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride as a cornerstone in modern drug discovery and highlights the need for sustained investment in its development and application.
1796890-20-4 (methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)